2,3-Difluoro-6-(2-methylallyloxy)benzoic acid

• Molecular Formula: C11H10F2O3
• Molecular Weight: 228.19 g/mol
• IUPAC Name: 2,3-difluoro-6-(2-methylprop-2-enoxy)benzoic acid
• InChI: InChI=1S/C11H10F2O3/c1-6(2)5-16-8-4-3-7(12)10(13)9(8)11(14)15/h3-4H,1,5H2,2H3,(H,14,15)
• InChI Key: ZJHNNTFPFNWZOR-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=C(C(=C(C=C1)F)F)C(=O)O

Description

2,3-Difluoro-6-(2-methylallyloxy)benzoic acid is a useful research compound. Its molecular formula is C11H10F2O3 and its molecular weight is 228.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 1.4 M solution of sec-butyllithium in cyclohexane (6.7 mL) and anhydrous tetrahydrofuran (15 mL) at −75° C. was added 1,2-difluoro-4-(2-methylallyloxy)benzene (731) (1.6 g, 8.68 mmol). The resulting mixture was stirred at −75° C. for 2.5 hours and was then transferred to a round bottom flask containing dry ice. The resulting mixture was shaken for 5 min, and water (10 mL) was added dropwise. The mixture was acidified to pH 1 with concentrated hydrochloric acid and extracted with EtOAc (80 mL×3). The organic phase was washed with brine (60 mL×2), water (60 mL), and dried over anhydrous sodium sulfate, and the solvent removed in vacuo to give an oil 2,3-difluoro-6-(2-methylallyloxy)benzoic acid (732) (1.9 g), The product was used directly in the next step without further purification.